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Abstract
This application note details a validated UV-Spectrophotometric method for the simultaneous

quantification of Rosuvastatin Calcium and Fenofibrate in the combined pharmaceutical

formulation, Razel-F. The method is simple, rapid, cost-effective, and suitable for routine

quality control analysis. The protocol is based on the simultaneous equation method, which

involves the measurement of absorbance at two different wavelengths. This document provides

comprehensive experimental protocols, data presentation in tabular format, and a visual

representation of the analytical workflow.

Introduction
Razel-F is a combination drug product containing Rosuvastatin and Fenofibrate, indicated for

the treatment of mixed dyslipidemia.[1][2][3][4] Rosuvastatin is a statin that inhibits HMG-CoA

reductase, a key enzyme in cholesterol synthesis, while Fenofibrate is a fibrate that primarily

lowers triglyceride levels.[3][4][5] The simultaneous estimation of these two active

pharmaceutical ingredients (APIs) is crucial for ensuring the quality and efficacy of the final

product. UV-Visible Spectrophotometry offers a straightforward and accessible analytical

approach for this purpose. The method relies on the differential absorption of UV radiation by

Rosuvastatin and Fenofibrate at their respective wavelengths of maximum absorbance (λmax).

Principle of the Method
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The simultaneous equation method is based on the principle that for a solution containing two

absorbing drugs, the absorbance at any wavelength is the sum of the individual absorbances of

the two drugs. By measuring the absorbance of the sample solution at the λmax of both drugs,

a set of two simultaneous equations can be formed and solved to determine the concentration

of each component.

Experimental Protocols
Instrumentation and Reagents

Instrument: A double beam UV-Visible Spectrophotometer with a spectral bandwidth of 1 nm

and a pair of 1 cm matched quartz cells.

Reagents:

Methanol (AR Grade)

Rosuvastatin Calcium reference standard

Fenofibrate reference standard

Razel-F tablets (e.g., Razel-F 10 containing 10 mg of Rosuvastatin and 67 mg of

Fenofibrate)[6]

Preparation of Standard Stock Solutions
Rosuvastatin Stock Solution (100 µg/mL): Accurately weigh 10 mg of Rosuvastatin Calcium

reference standard and transfer it to a 100 mL volumetric flask. Dissolve in a sufficient

amount of methanol and sonicate for 15 minutes. Make up the volume to 100 mL with

methanol.[6]

Fenofibrate Stock Solution (100 µg/mL): Accurately weigh 10 mg of Fenofibrate reference

standard and transfer it to a 100 mL volumetric flask. Dissolve in a sufficient amount of

methanol and sonicate for 15 minutes. Make up the volume to 100 mL with methanol.[6]

Determination of λmax
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From the standard stock solutions, prepare appropriate dilutions of Rosuvastatin Calcium

and Fenofibrate in methanol.

Scan each solution in the UV range of 200-400 nm against a methanol blank.

The wavelength of maximum absorbance (λmax) for Rosuvastatin Calcium is typically

observed around 243 nm, and for Fenofibrate, it is around 287 nm.[7][8] An iso-absorptive

point, where both drugs have the same absorptivity, may be observed around 256 nm.

Preparation of Calibration Curves
Rosuvastatin: From the Rosuvastatin stock solution, prepare a series of dilutions in methanol

to obtain concentrations in the range of 1-10 µg/mL.[6][9]

Fenofibrate: From the Fenofibrate stock solution, prepare a series of dilutions in methanol to

obtain concentrations in the range of 2-20 µg/mL.[6][9]

Measure the absorbance of each dilution at 243 nm and 287 nm.

Plot a graph of absorbance versus concentration for each drug at both wavelengths to

establish Beer's law and determine the absorptivity coefficients.

Preparation of Sample Solution from Razel-F Tablets
Weigh and finely powder ten Razel-F tablets.

Accurately weigh a quantity of the tablet powder equivalent to 10 mg of Rosuvastatin

Calcium (which will also contain a proportional amount of Fenofibrate, e.g., 67 mg) and

transfer it to a 100 mL volumetric flask.[6]

Add approximately 50 mL of methanol and sonicate for 15 minutes to ensure complete

dissolution of the drugs.

Make up the volume to 100 mL with methanol.

Filter the solution through a suitable filter paper to remove any insoluble excipients.
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From the filtrate, prepare a suitable dilution in methanol to bring the concentration within the

linearity range of both drugs.

Simultaneous Estimation
Measure the absorbance of the sample solution at 243 nm (A1) and 287 nm (A2).

The concentration of Rosuvastatin (CR) and Fenofibrate (CF) can be calculated using the

following simultaneous equations:

A1 = ax1 * CR + ay1 * CF A2 = ax2 * CR + ay2 * CF

Where:

ax1 and ax2 are the absorptivities of Rosuvastatin at 243 nm and 287 nm, respectively.

ay1 and ay2 are the absorptivities of Fenofibrate at 243 nm and 287 nm, respectively.

Data Presentation
Method Validation Parameters

Parameter
Rosuvastatin
Calcium

Fenofibrate Reference

λmax 243 nm 287 nm [7][8]

Linearity Range 1-10 µg/mL 2-20 µg/mL [6][9]

Correlation Coefficient

(r²)
> 0.999 > 0.999 [7]

Accuracy (%

Recovery)
98.9-100.7% 98.9-100.7% [10]

Precision (%RSD) < 2 < 2 [10]

Limit of Detection

(LOD)
0.19 µg/mL 0.28 µg/mL [10]

Limit of Quantification

(LOQ)
0.58 µg/mL 0.87 µg/mL [10]
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Caption: Experimental workflow for UV-Spectrophotometric analysis of Razel-F.

Logical Relationship of Simultaneous Equation Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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